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Cat. No.: B1241844

An in-depth exploration of the discovery, biosynthesis, and significance of Anthranilyl-CoA for
researchers, scientists, and drug development professionals.

Introduction

Anthranilyl-Coenzyme A (Anthranilyl-CoA) is a pivotal intermediate in the biosynthesis of a
diverse array of secondary metabolites, playing a crucial role in microbial communication and
the production of bioactive alkaloids. This technical guide provides a comprehensive overview
of the discovery and history of Anthranilyl-CoA, its biosynthetic pathways, and the key
experimental methodologies used to study this important molecule. Quantitative data are
summarized for comparative analysis, and detailed protocols for key experiments are provided
to facilitate further research.

Discovery and History

The journey to understanding Anthranilyl-CoA began with studies on the microbial
degradation of aromatic compounds. A landmark discovery was the identification of the enzyme
responsible for its synthesis, Anthranilate-CoA ligase.

1.1. Initial Discovery of Anthranilate-CoA Ligase

In 1990, Altenschmidt, Eckerskorn, and Fuchs provided the first evidence for an enzyme that
activates anthranilate to its CoA thioester.[1] Their work on a denitrifying Pseudomonas species
revealed a novel aerobic metabolism of 2-aminobenzoate (anthranilate) where the initial step
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was the formation of a CoA thioester.[1] This enzyme, initially named 2-aminobenzoate-CoA
ligase, was found to be encoded on a small plasmid.[1]

Subsequent research by Altenschmidt and Fuchs in 1992 led to the purification and
characterization of this enzyme, solidifying the discovery of Anthranilate-CoA ligase (EC
6.2.1.32).[2] They determined that the enzyme is a monomer with a molecular weight of
approximately 65,000 Da and that it catalyzes the formation of Anthranilyl-CoA from
anthranilate, ATP, and Coenzyme A, with the concomitant production of AMP and
pyrophosphate.[2]

1.2. Role in Pseudomonas aeruginosa Quinolone Signal (PQS) Biosynthesis

A significant advancement in understanding the biological role of Anthranilyl-CoA came with
the elucidation of the Pseudomonas aeruginosa quinolone signal (PQS) biosynthesis pathway.
PQS is a quorum-sensing molecule that regulates the virulence of this opportunistic human
pathogen.[3][4]

In 2008, Coleman and colleagues demonstrated that the pgsA gene in P. aeruginosa encodes
an Anthranilate-CoA ligase.[5][6] This enzyme, PgsA, catalyzes the first committed step in the
biosynthesis of PQS and other related 2-alkyl-4(1H)-quinolones (AQs), by converting
anthranilate to Anthranilyl-CoA.[7][5][6] This discovery established Anthranilyl-CoA as a key
precursor for these important signaling molecules and opened up new avenues for the
development of anti-virulence therapies targeting PgsA.[8]

1.3. Involvement in Acridone Alkaloid Biosynthesis

Anthranilyl-CoA is also a crucial precursor in the biosynthesis of acridone alkaloids, a class of
natural products with a wide range of biological activities, including anticancer and antimicrobial
properties.[2][9] The biosynthesis of the acridone scaffold involves the condensation of
Anthranilyl-CoA with three molecules of malonyl-CoA, a reaction catalyzed by acridone
synthase.[10] The initial steps involve the activation of anthranilic acid to Anthranilyl-CoA by
an Anthranilate-CoA ligase.[1] While the overall pathway has been studied for decades, the
precise enzymatic steps and their regulation continue to be an active area of research.

Biosynthesis of Anthranilyl-CoA
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The synthesis of Anthranilyl-CoA is catalyzed by the enzyme Anthranilate-CoA ligase (EC
6.2.1.32), also known as Anthraniloyl coenzyme A synthetase.[1] This enzyme belongs to the
family of acid-thiol ligases.[1]

The overall reaction is as follows:
ATP + Anthranilate + CoA <=> AMP + Diphosphate + Anthranilyl-CoA[1]

The reaction proceeds via a two-step mechanism involving the formation of an adenylated
intermediate.

Signaling Pathway Diagram

Substrates Products
Anthranilyl-CoA
. Anthranilate-CoA Ligase :
Anthranilate (PgsA) Diphosphate
4
AMP
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Biosynthesis of Anthranilyl-CoA.

Role in Secondary Metabolite Biosynthesis

Anthranilyl-CoA serves as a key building block for several important classes of secondary
metabolites.

3.1. Pseudomonas Quinolone Signal (PQS) Biosynthesis

In P. aeruginosa, Anthranilyl-CoA is the immediate precursor for the synthesis of 2-heptyl-3-
hydroxy-4(1H)-quinolone (PQS) and its precursor 2-heptyl-4(1H)-quinolone (HHQ). The
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biosynthesis involves the condensation of Anthranilyl-CoA with a fatty acid-derived molecule.

PQS Biosynthesis Pathway

Anthranilate
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PQS Biosynthesis Pathway in P. aeruginosa.

3.2. Acridone Alkaloid Biosynthesis

The acridone scaffold is formed by the condensation of one molecule of Anthranilyl-CoA with
three molecules of malonyl-CoA, catalyzed by acridone synthase, a type Il polyketide
synthase.[10]

Acridone Alkaloid Biosynthesis Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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